Cas no 2229245-90-1 (3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229245-90-1
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 6019598
• PubChem ID: 165969021
• Update Time: 2025-05-20

3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid
• 2229245-90-1
• EN300-1804736

• Inchi： 1S/C12H9N3O3/c1-15-9-5-3-2-4-7(9)11(13-15)8-6-10(12(16)17)18-14-8/h2-6H,1H3,(H,16,17)
• InChI Key： IIAXGIKGXARXBS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C3C=CC=CC=3N(C)N=2)=N1

Computed Properties

• Exact Mass: 243.06439116g/mol
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid

3-(1-Methyl-1H-Indazol-3-Yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 222924590, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines two distinct heterocyclic systems: the indazole ring and the oxazole ring, both of which contribute to its versatile reactivity and functionality.

The indazole moiety, characterized by its fused benzene and imidazole rings, is known for its aromatic stability and ability to participate in various chemical reactions. The presence of the methyl group at position 1 of the indazole ring further enhances its chemical versatility. On the other hand, the oxazole ring, with its five-membered structure containing oxygen and nitrogen atoms, is renowned for its ability to act as a nucleophile or electrophile depending on the reaction conditions. The carboxylic acid group at position 5 of the oxazole ring adds another layer of functionality, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid in drug discovery. Researchers have explored its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. The indazole moiety plays a crucial role in binding to the enzyme's active site, while the oxazole carboxylic acid group contributes to overall stability and solubility.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its heterocyclic structure makes it an ideal candidate for use in organic electronics. Recent research has shown that derivatives of this compound can be used as semiconducting materials in organic field-effect transistors (OFETs). The indazole ring's electron-withdrawing properties enhance charge transport characteristics, while the oxazole group improves molecular packing density. These properties make it a promising material for next-generation electronic devices.

The synthesis of 3-(1-methyl-1H-indazol-3-yl)-1,2-oxazole-5-carboxylic acid involves a multi-step process that combines principles from both organic and heterocyclic chemistry. A common approach involves the condensation of an aldehyde with an amine to form an imine intermediate, followed by cyclization to form the indazole ring. The oxazole ring is then introduced via a separate cyclization step involving a β-diketone or related precursor. Finally, functionalization at specific positions yields the desired product with high purity and yield.

The physical properties of this compound are also worth noting. It has a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various laboratory techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, standard laboratory precautions should be taken when working with it to ensure optimal results and minimize any potential risks.

In conclusion, 3-(1-methyl-1H-indazol-3-yl)-1,2-Oxazole-5-carboxylic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables it to serve as both a valuable tool in drug discovery and a promising material for advanced electronic devices. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.